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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

\

Get Quote

3-Allyloxyphenylboronic acid
222840-95-1

B1288623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

analytical methodologies for the characterization of 3-allyloxyphenylboronic acid. Due to the

limited availability of experimental spectra in public databases, this document focuses on

predicted data and detailed experimental protocols that can be employed to obtain and

interpret the necessary spectroscopic information for this compound.

Compound Profile

e Compound Name: 3-Allyloxyphenylboronic acid

Chemical Structure:

Molecular Formula: CoH11:BO3

Molecular Weight: 177.99 g/mol

CAS Number: 222840-95-1[1]
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Mass Spectrometry (MS) Data

While experimental mass spectra for 3-allyloxyphenylboronic acid are not readily available,
predicted mass-to-charge ratios (m/z) for various adducts have been calculated and are
presented in Table 1. These values are crucial for the identification of the compound in mass
spectrometry analysis.[2]

Table 1: Predicted Mass Spectrometry Data for 3-Allyloxyphenylboronic Acid Adducts[2]

Adduct lon Predicted m/z
[M+H]* 179.08740
[M+Na]* 201.06934
[M-H]- 177.07284
[M+NHa]* 196.11394
[M+K]* 217.04328
[M]* 178.07957

Experimental Protocols

The following sections detail the methodologies for acquiring Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-allyloxyphenylboronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the molecular structure of
organic compounds. For boronic acids, certain challenges such as oligomerization can lead to
broad signals.[3] The following protocol is designed to mitigate these issues.

3.1.1. Sample Preparation

» Solvent Selection: Dissolve approximately 5-10 mg of 3-allyloxyphenylboronic acid in 0.5-
0.7 mL of a suitable deuterated solvent. Deuterated methanol (CDsOD) or deuterated
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dimethyl sulfoxide (DMSO-de) are often good choices for boronic acids as they can help to
break up oligomers.[3][4]

o Sample Filtration: If any particulate matter is visible, filter the solution through a small plug of
glass wool in a Pasteur pipette directly into a clean, dry NMR tube.

 Internal Standard: For precise chemical shift referencing, a small amount of a suitable
internal standard (e.g., tetramethylsilane, TMS) can be added, although modern
spectrometers can also reference the residual solvent peak.

3.1.2. Data Acquisition

e 1H NMR: Acquire a proton NMR spectrum to identify the number, environment, and coupling
of hydrogen atoms. Key expected signals would include those for the aromatic protons, the
allyl group protons (vinylic and methylene), and the exchangeable protons of the boronic
acid and any residual water.

e 13C NMR: Obtain a carbon-13 NMR spectrum to determine the number and types of carbon
atoms.

e 1B NMR: Boron-11 NMR is a valuable tool for directly observing the boron atom. The
chemical shift will indicate the coordination state of the boron (trigonal planar vs. tetrahedral).

[516]1[7]

e 2D NMR (COSY, HSQC, HMBC): If the 1D spectra are complex or ambiguous, two-
dimensional NMR experiments can be performed to establish connectivity between protons
(COSY) and between protons and carbons (HSQC for one-bond correlations, HMBC for
multiple-bond correlations).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation. For a solid sample like 3-allyloxyphenylboronic acid, several
sample preparation techniques can be used.

3.2.1. Thin Solid Film Method

This method is often the simplest and fastest for obtaining a good quality spectrum of a solid.
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Dissolve a small amount (2-5 mg) of 3-allyloxyphenylboronic acid in a few drops of a
volatile solvent (e.g., methylene chloride or acetone).[8]

Place a drop of this solution onto the surface of a salt plate (e.g., NaCl or KBr).

Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the
plate.[8][9]

Mount the plate in the spectrometer and acquire the spectrum.
3.2.2. Potassium Bromide (KBr) Pellet Method

Thoroughly grind 1-2 mg of 3-allyloxyphenylboronic acid with approximately 100-200 mg
of dry KBr powder in an agate mortar and pestle.

Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent
pellet.

Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.
3.2.3. Nujol Mull Method
Grind a few milligrams of the sample to a fine powder in a mortar and pestle.

Add a drop or two of Nujol (mineral oil) and continue to grind until a smooth, thick paste is
formed.[10]

Spread a thin layer of the mull between two salt plates.

Acquire the spectrum, noting that the Nujol itself will have characteristic C-H stretching and
bending bands.[11]

Mass Spectrometry (MS)

Electron lonization (EI) is a common mass spectrometry technique for the analysis of relatively
small, volatile organic molecules.

3.3.1. Sample Introduction
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 Direct Insertion Probe (DIP):

o

Place a small amount of the solid sample into a capillary tube.

[¢]

Insert the capillary tube into the direct insertion probe.

[¢]

Introduce the probe into the ion source of the mass spectrometer.

[e]

Gradually heat the probe to volatilize the sample.

e Gas Chromatography (GC-MS): If the compound is sufficiently volatile and thermally stable,
it can be introduced via a gas chromatograph for separation from any impurities prior to
ionization.

3.3.2. lonization and Analysis

 In the ion source, the gaseous sample molecules are bombarded with a high-energy electron
beam (typically 70 eV).[12][13] This causes the molecules to ionize and fragment.

e The resulting positively charged ions (the molecular ion and various fragment ions) are
accelerated into the mass analyzer.

e The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
» A detector records the abundance of each ion, generating a mass spectrum.

Logical Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
synthesized organic compound like 3-allyloxyphenylboronic acid.
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Synthesis & Purification
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Caption: Workflow for the synthesis and spectroscopic characterization of 3-
allyloxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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